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Compound of Interest

5-Bromo-1-methyl-1H-
Compound Name: o
benzo[d]imidazole

Cat. No.: B1268450

An In-depth Technical Guide to 5-Bromo-1-methyl-1H-benzo[d]imidazole: Characterization
and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-1-methyl-1H-benzo[d]imidazole is a heterocyclic aromatic compound belonging to
the benzimidazole class, a prominent scaffold in medicinal chemistry. Its structure, featuring a
bromine substituent, makes it a valuable intermediate for the synthesis of more complex
molecules with potential therapeutic applications. This technical guide provides a
comprehensive overview of the characterization and properties of 5-Bromo-1-methyl-1H-
benzo[d]imidazole, including its synthesis, physical and chemical properties, and a discussion
of the known biological activities of related benzimidazole derivatives. This document is
intended to serve as a foundational resource for researchers engaged in drug discovery and
development.

Chemical and Physical Properties

The fundamental properties of 5-Bromo-1-methyl-1H-benzo[d]imidazole are summarized in
the table below. These properties are crucial for its handling, characterization, and application
in synthetic chemistry.
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Property Value Reference
Molecular Formula CsH7BrN2 [1]
Molecular Weight 211.06 g/mol [1]
Appearance Light brown to orange solid [2]

Boiling Point 317.24+34.0 °C (Predicted)

Density 1.60 g/cm3 (Predicted)

pKa 4.56+0.10 (Predicted)

Room Temperature, Sealed in
Storage Temperature N
dry conditions

Spectroscopic and Analytical Data

Spectroscopic methods are essential for the structural elucidation and purity assessment of 5-
Bromo-1-methyl-1H-benzo[d]imidazole. While a comprehensive public database of its
spectra is not readily available, the following table summarizes expected and reported
analytical data.

Analysis Method Expected/Reported Data Reference

LC-MS (m/z) 211.1 [M+H]* [2]

Spectral data for similar
*H NMR : [31[41[5]
compounds are available.

Spectral data for similar
3C NMR : [31[5]
compounds are available.

Spectral data for similar
Infrared (IR) Spectroscopy )
compounds are available.

Spectral data for similar
Mass Spectrometry (MS) ] [4]
compounds are available.

Synthesis and Purification
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A reliable synthetic route to 5-Bromo-1-methyl-1H-benzo[d]imidazole is critical for its
availability for research and development. The following section details a common experimental
protocol for its synthesis and subsequent purification.

Experimental Protocol: Synthesis

The synthesis of 5-Bromo-1-methyl-1H-benzo[d]imidazole is typically achieved through the
cyclization of a substituted o-phenylenediamine.[2]

Materials:

e 4-bromo-N'-methylbenzene-1,2-diamine (1.7 g, 8 mmol)

e Triethyl orthoformate (10 mL)

¢ p-toluenesulfonic acid monohydrate (PTSA-H20) (152 mg, 0.8 mmol)
o Ethyl acetate (EA)

o Water

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

To a solution of 4-bromo-N'-methylbenzene-1,2-diamine (1.7 g, 8 mmol) in triethyl
orthoformate (10 mL), add p-toluenesulfonic acid monohydrate (152 mg, 0.8 mmaol).

« Stir the reaction mixture at 85 °C for 2 hours.
o After completion of the reaction (monitored by TLC), pour the mixture into water (50 mL).
o Extract the aqueous layer with ethyl acetate (2 x 40 mL).

o Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

Experimental Protocol: Purification
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The crude product is purified by silica gel column chromatography.[2]

Materials:

Crude 5-Bromo-1-methyl-1H-benzo[d]imidazole

Silica gel

Petroleum ether

Ethyl acetate

Procedure:

Prepare a silica gel column using a slurry of silica gel in petroleum ether.

Load the crude product onto the column.

Elute the column with a gradient of petroleum ether/ethyl acetate (from 50/1 to 10/1).

Collect the fractions containing the desired product and concentrate under reduced pressure

to afford pure 5-bromo-1-methyl-1H-benzo[d]imidazole as a yellow solid (yield: 1.5 g,
89%).[2]

Synthesis and Purification Workflow
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Synthesis Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Characterization and properties of 5-Bromo-1-methyl-
1H-benzo[d]imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268450#characterization-and-properties-of-5-
bromo-1-methyl-1h-benzo-d-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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